2-[4-(4-chlorophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C16H12ClN3O2/c17-11-7-5-10(6-8-11)15-12-3-1-2-4-13(12)16(22)20(19-15)9-14(18)21/h1-8H,9H2,(H2,18,21)
• InChI Key: BWRKHEFPPWOZAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)CC(=O)N)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

2-[4-(4-chlorophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide is a useful research compound. Its molecular formula is C16H12ClN3O2 and its molecular weight is 313.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.0618043 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chlorophenols: Environmental Impact and Toxicity

Chlorophenols (CPs) are recognized for their environmental persistence and toxicity, affecting aquatic organisms through oxidative stress, immune system alterations, endocrine disruption, and potentially inducing carcinogenic environments. Their degradation in natural settings poses significant challenges, necessitating research into innovative remediation strategies. For instance, studies on chlorophenols' toxic effects in fish highlight the mechanisms of oxidative stress, immune system impact, and endocrine disruption, providing a framework for assessing similar compounds' ecological risks (Ge et al., 2017).

Phthalates: Health Implications and Environmental Behavior

Phthalates, another group of compounds with structural similarities to the queried chemical, have been extensively reviewed for their impact on human health and environmental persistence. Research underscores the importance of understanding phthalates' metabolic pathways, exposure risks, and endocrine-disrupting potential to develop safer chemical alternatives and mitigate adverse health outcomes. For instance, comprehensive reviews on phthalate exposure delineate their ubiquitous presence and potential links to various health issues, emphasizing the need for ongoing surveillance and risk assessment strategies (Katsikantami et al., 2016).

Research Applications: Degradation and Remediation

Understanding the environmental fate and degradation mechanisms of similar compounds can inform the development of remediation technologies and strategies for minimizing ecological and health impacts. Research into the biodegradation and chemical transformation of chlorophenols and phthalates highlights the critical role of microbial action and advanced oxidation processes, suggesting potential avenues for the environmentally sound management of related chemicals (Gunawardana et al., 2011).